Cas no 261503-73-5 (1,1,1,2,2,3,3-heptafluoro-5-iodohexane)

• Product Name: 1,1,1,2,2,3,3-heptafluoro-5-iodohexane
• CAS No: 261503-73-5
• MF: C₆H₆F₇I
• MW: 338.005138874054
• MDL: MFCD00155831
• CID: 1425853
• PubChem ID: 20029244
• Update Time: 2025-08-03

1,1,1,2,2,3,3-heptafluoro-5-iodohexane Chemical and Physical Properties

Names and Identifiers

• 1,1,1,2,2,3,3-Heptafluoro-5-iodohexane
• AKOS007930586
• SCHEMBL9854305
• MFCD00155831
• OHSGRNICLMHCBO-UHFFFAOYSA-N
• 4,4,5,5,6,6,6-HEPTAFLUORO-2-IODOHEXANE
• 261503-73-5
• 5-Iodo-1,1,1,2,2,3,3-heptafluorohexane
• 1,1,1,2,2,3,3-heptafluoro-5-iodohexane

• MDL： MFCD00155831
• Inchi： 1S/C6H6F7I/c1-3(14)2-4(7,8)5(9,10)6(11,12)13/h3H,2H2,1H3
• InChI Key： OHSGRNICLMHCBO-UHFFFAOYSA-N
• SMILES： IC(C)CC(C(C(F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 337.94024g/mol
• Monoisotopic Mass: 337.94024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.826±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 146.1±8.0 ºC (760 Torr),
• Flash Point: 56.1±5.6 ºC,
• Solubility: Insuluble (2.7E-3 g/L) (25 ºC),

Additional information on 1,1,1,2,2,3,3-heptafluoro-5-iodohexane

Comprehensive Overview of 1,1,1,2,2,3,3-Heptafluoro-5-iodohexane (CAS No. 261503-73-5): Properties, Applications, and Industry Insights

1,1,1,2,2,3,3-Heptafluoro-5-iodohexane (CAS No. 261503-73-5) is a fluorinated organic compound with a unique molecular structure combining seven fluorine atoms and an iodine substituent. This highly specialized chemical has garnered attention in industries ranging from pharmaceuticals to advanced materials due to its exceptional thermal stability, low surface tension, and chemical inertness. As sustainability and green chemistry dominate modern research, fluorinated compounds like this are being reevaluated for their role in eco-friendly industrial processes.

The compound's molecular architecture features a perfluorinated carbon chain terminated by an iodine atom, making it valuable for nucleophilic substitution reactions in synthetic chemistry. Researchers are particularly interested in its potential as a building block for fluorinated polymers, which are crucial in water-repellent coatings and non-stick surfaces. Recent studies highlight its utility in medical imaging contrast agents, where its fluorine content enhances MRI sensitivity—a hot topic in diagnostic nanotechnology.

With the global push toward energy-efficient technologies, 1,1,1,2,2,3,3-heptafluoro-5-iodohexane is being explored for heat transfer fluids in next-generation cooling systems. Its low global warming potential (GWP) compared to traditional refrigerants aligns with EPA regulations and Kigali Amendment mandates. Industry forums frequently discuss its compatibility with HFO refrigerants, addressing common search queries like "fluorinated alternatives to PFAS" and "sustainable refrigeration chemistry."

In electronics manufacturing, this compound's dielectric properties make it suitable for semiconductor cleaning agents—a critical application as chip miniaturization advances. The semiconductor industry's shift to fluorine-based precision cleaners (a trending topic in nanofabrication circles) has increased demand for such tailored fluorochemicals. Analytical data confirms its effectiveness in removing nanoscale contaminants without damaging delicate circuitry.

Safety and handling of 261503-73-5 follow stringent OECD chemical safety guidelines, with particular attention to its iodine reactivity. Modern material safety data sheets (MSDS) emphasize closed-system transfer protocols, reflecting industry best practices for fluorochemical management. These protocols address frequently searched terms like "safe handling of iodinated fluorocarbons" in occupational health databases.

From a market perspective, the compound's niche applications contribute to its premium pricing in specialty chemical markets. Supply chain analyses indicate growing procurement by Asian electronic manufacturers and European pharmaceutical developers, correlating with regional investments in fluorine technology hubs. Patent filings show increased innovation around its derivatives, particularly for biocompatible fluoropolymers used in medical implants.

Environmental fate studies of 1,1,1,2,2,3,3-heptafluoro-5-iodohexane reveal atmospheric degradation pathways distinct from legacy PFAS compounds—a crucial differentiation given current PFAS regulatory scrutiny. Its shorter environmental persistence makes it a candidate for responsible fluorochemical use, a key consideration in ESG-compliant chemical selection. These findings respond to trending searches about "fluorocarbon alternatives with lower bioaccumulation."

Future research directions may explore its phase-change properties for thermal energy storage systems, leveraging both fluorine and iodine characteristics. As circular economy principles gain traction, recycling methodologies for such high-value fluorochemicals will likely emerge, addressing another gap in sustainable chemistry discussions. The compound's versatility ensures its continued relevance across cutting-edge industrial applications.